7-(4-ethoxyphenyl)-N-(furan-2-ylmethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: 7-(4-ethoxyphenyl)-N-(furan-2-ylmethyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H22N4O2/c1-2-30-20-12-10-19(11-13-20)29-16-22(18-7-4-3-5-8-18)23-24(27-17-28-25(23)29)26-15-21-9-6-14-31-21/h3-14,16-17H,2,15H2,1H3,(H,26,27,28)
• InChI Key: QDFFIYYFKSCIDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=C(C3=C(N=CN=C32)NCC4=CC=CO4)C5=CC=CC=C5
• Molecular Formula: C25H22N4O2
• Molecular Weight: 410.5 g/mol

Description

The compound “7-(4-ethoxyphenyl)-N-(furan-2-ylmethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is a synthetic chalcone. Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They demonstrate potent anti-cancer activities.

Synthesis Analysis

The synthesis of this compound involves the creation of a series of novel furo [2,3-d]pyrimidine based chalcones. The synthesis process was optimized by varying solvents, catalysts, and the use of microwave irradiation.

Molecular Structure Analysis

The molecular structure of this compound is based on the furo [2,3-d]pyrimidine nucleus. It includes a furan-2-ylmethyl group, an ethoxyphenyl group, and a phenyl group attached to a pyrrolo[2,3-d]pyrimidin-4-amine core.

Chemical Reactions Analysis

The compound has demonstrated potent anti-proliferative activity against an NCI 59 cell line. It has also shown pronounced cytotoxic activity against the resistant MCF-7 cell line when compared to doxorubicin.

Mechanism of Action

While the exact mechanism of action is not specified in the available resources, the compound’s anti-cancer activities suggest it may interfere with cell proliferation and induce cytotoxic effects.